Cas no 71617-19-1 (Ethanone,1-[methyl(1-methylethyl)phenyl]- (9CI))

Ethanone,1-[methyl(1-methylethyl)phenyl]- (9CI) structure
71617-19-1 structure
Product Name:Ethanone,1-[methyl(1-methylethyl)phenyl]- (9CI)
CAS No:71617-19-1
MF:C12H16O
MW:176.254843711853
CID:571967
PubChem ID:3018193
Update Time:2025-04-19

Ethanone,1-[methyl(1-methylethyl)phenyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-[methyl(1-methylethyl)phenyl]- (9CI)
    • 1-(3-methyl-2-propan-2-ylphenyl)ethanone
    • 1-[methyl(1-methylethyl)phenyl]ethan-1-one
    • 1-(Methyl(1-methylethyl)phenyl)ethan-1-one
    • 1-[3-methyl-2-(1-methylethyl)phenyl]ethanone
    • EINECS 275-711-4
    • SCHEMBL10304878
    • DTXSID30992186
    • 1-[3-Methyl-2-(propan-2-yl)phenyl]ethan-1-one
    • 71617-19-1
    • Inchi: 1S/C12H16O/c1-8(2)12-9(3)6-5-7-11(12)10(4)13/h5-8H,1-4H3
    • InChI Key: UVZLBPXCXKYVQA-UHFFFAOYSA-N
    • SMILES: O=C(C)C1=CC=CC(C)=C1C(C)C

Computed Properties

  • Exact Mass: 176.12018
  • Monoisotopic Mass: 176.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 3.1
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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